Cas no 117077-80-2 (2-Benzoxazolecarboxylic acid, 6-chloro-, ethyl ester)

2-Benzoxazolecarboxylic acid, 6-chloro-, ethyl ester structure
117077-80-2 structure
Product Name:2-Benzoxazolecarboxylic acid, 6-chloro-, ethyl ester
CAS No:117077-80-2
MF:C10H8ClNO3
MW:225.628421783447
CID:3654371
PubChem ID:14220915
Update Time:2025-04-22

2-Benzoxazolecarboxylic acid, 6-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Benzoxazolecarboxylic acid, 6-chloro-, ethyl ester
    • Ethyl6-chlorobenzo[d]oxazole-2-carboxylate
    • 117077-80-2
    • Ethyl 6-chlorobenzo[d]oxazole-2-carboxylate
    • Inchi: 1S/C10H8ClNO3/c1-2-14-10(13)9-12-7-4-3-6(11)5-8(7)15-9/h3-5H,2H2,1H3
    • InChI Key: UEVPABFDIGSOGG-UHFFFAOYSA-N
    • SMILES: O1C2=CC(Cl)=CC=C2N=C1C(OCC)=O

Computed Properties

  • Exact Mass: 225.0192708Da
  • Monoisotopic Mass: 225.0192708Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52.3Ų

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